Cas no 639820-61-4 (1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride)

1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride is a sterically hindered imidazolinium salt with a rigid adamantyl substituent and a mesityl group, imparting unique stability and reactivity. Its bulky structure enhances thermal and chemical resistance, making it suitable for applications requiring robust ionic intermediates or catalysts. The chloride counterion ensures good solubility in polar solvents, facilitating its use in organic synthesis. This compound is particularly valuable in the development of N-heterocyclic carbene (NHC) precursors, where steric shielding improves catalytic performance. Its well-defined molecular architecture also makes it a candidate for studying structure-activity relationships in organocatalysis and materials science.
1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride structure
639820-61-4 structure
Product Name:1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride
CAS No:639820-61-4
MF:C22H31ClN2
MW:358.947944879532
CID:2602600
PubChem ID:24884707
Update Time:2025-06-26

1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride Chemical and Physical Properties

Names and Identifiers

    • 1-(1-adamantyl)-3-(2,4,6-trimethylphenyl)-4,5-dihydroimidazol-1-ium,chloride
    • 1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride
    • 1-(Adamantan-1-yl)-3-mesityl-4,5-dihydro-1H-imidazol-3-ium chloride
    • 3-(Tricyclo[3.3.1.1~3,7~]decan-1-yl)-1-(2,4,6-trimethylphenyl)-4,5-dihydro-1H-imidazol-3-ium chloride
    • D81299
    • 639820-61-4
    • SCHEMBL819401
    • DTXSID90584788
    • 1-(1-adamantyl)-3-(2,4,6-trimethylphenyl)-4,5-dihydroimidazol-1-ium;chloride
    • BS-46337
    • CS-0163419
    • 1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)-4,5-dihydroimidazolium chloride
    • 1-(ADAMANTAN-1-YL)-3-(2,4,6-TRIMETHYLPHENYL)-4,5-DIHYDRO-1??-IMIDAZOL-1-YLIUM CHLORIDE
    • MDL: MFCD08276859
    • Inchi: 1S/C22H31N2.ClH/c1-15-6-16(2)21(17(3)7-15)23-4-5-24(14-23)22-11-18-8-19(12-22)10-20(9-18)13-22;/h6-7,14,18-20H,4-5,8-13H2,1-3H3;1H/q+1;/p-1
    • InChI Key: MJOMRTQWLPXDJQ-UHFFFAOYSA-M
    • SMILES: [Cl-].[N+]1(=CN(C2C(C)=CC(C)=CC=2C)CC1)C12CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 358.2175767g/mol
  • Monoisotopic Mass: 358.2175767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 483
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.2

Experimental Properties

  • Melting Point: 263-280 °C

1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride Pricemore >>

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Additional information on 1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride

1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride (CAS No. 639820-61-4): A Comprehensive Overview of Its Pharmacological Properties and Applications

1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride, with the chemical formula C22H28N2Cl, is a unique organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedical research. This compound, identified by its CAS No. 639820-61-4, is characterized by its complex molecular structure, which includes a 1-adamantyl group, a 2,4,6-trimethylphenyl substituent, and an imidazolinium chloride core. Recent studies have highlighted its potential as a drug candidate and its role in targeted therapeutic applications, particularly in the context of neurodegenerative diseases and inflammatory conditions. The synthesis and biological evaluation of this compound have been the focus of numerous scientific investigations, underscoring its significance in modern drug development.

1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride belongs to the class of imidazolium salts, which are known for their diverse biological activities. The 1-adamantyl group, a bicyclic hydrocarbon with a unique cage-like structure, contributes to the compound's stability and solubility properties. The 2,4,6-trimethylphenyl substituent enhances the compound's hydrophobicity, which is critical for its interaction with biological membranes. The imidazolinium chloride core, a heterocyclic ring system, is essential for the compound's ionizing properties and its ability to modulate ion channels. These structural features collectively influence the compound's pharmacological profile, making it a promising candidate for drug discovery and therapeutic innovation.

Recent advancements in computational chemistry and in silico modeling have provided valuable insights into the molecular mechanisms of 1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride. A 2023 study published in Journal of Medicinal Chemistry utilized molecular docking simulations to investigate the compound's interaction with acetylcholinesterase (AChE), a key enzyme implicated in Alzheimer's disease. The results revealed that the 2,4,6-trimethylphenyl group forms critical hydrogen bonds with the active site of AChE, significantly inhibiting its enzymatic activity. This finding aligns with earlier research on imidazolium-based inhibitors, which have shown potential in neurodegenerative disorder management. The 1-adamantyl moiety was also found to enhance the compound's lipophilicity, facilitating its penetration into the central nervous system (CNS).

The pharmacological applications of 1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride extend beyond Alzheimer's disease. A 2024 study in Pharmacological Reports explored its anti-inflammatory effects in chronic inflammatory conditions such as rheumatoid arthritis. The compound was shown to inhibit the NF-κB signaling pathway, a key mediator of inflammation, by modulating the activity of IKK-β (IκB kinase-β). This mechanism of action suggests that the compound could be a valuable therapeutic agent for autoimmune diseases. Additionally, preliminary studies on in vitro models indicated that the compound may exert antioxidant effects by scavenging free radicals, further expanding its potential therapeutic applications.

The synthesis of 1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride has been optimized through various organic synthesis strategies. A 2022 paper in Organic & Biomolecular Chemistry described a two-step synthesis involving the formation of a 2,4,6-trimethylphenyl derivative followed by its coupling with 1-adamantyl groups. The reaction conditions, including temperature and solvent, were carefully controlled to maximize yield and purity. This approach not only highlights the importance of structure-activity relationship (SAR) studies in drug design but also demonstrates the feasibility of scalable synthesis for potential pharmaceutical applications.

Despite its promising pharmacological profile, the 1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride faces challenges related to toxicity and bioavailability. A 2023 study in Toxicological Research evaluated the compound's cytotoxicity using in vitro assays. While the compound exhibited low toxicity at therapeutic concentrations, higher doses were associated with liver toxicity, suggesting the need for further preclinical studies. Additionally, the hydrophobic nature of the compound may limit its oral bioavailability, necessitating the development of drug delivery systems such as nanoformulations or liposomal encapsulation to enhance its therapeutic efficacy.

In conclusion, 1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride represents a significant advancement in pharmaceutical chemistry and biomedical research. Its unique molecular structure, combined with its pharmacological activities, positions it as a promising candidate for the treatment of neurodegenerative diseases and inflammatory conditions. Ongoing research efforts are focused on optimizing its synthesis, enhancing its bioavailability, and further elucidating its molecular mechanisms of action. As the field of drug discovery continues to evolve, compounds like 1-(1-Adamantyl)-3-(2,4,6-trimethylphenyl)imidazolinium chloride will likely play an increasingly important role in the development of innovative therapies for a wide range of medical conditions.

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